Cas no 23341-13-1 (1,3-Benzenedicarboxylicacid, 5-cyano-)

1,3-Benzenedicarboxylicacid, 5-cyano- Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-cyano-
• 5-cyanobenzene-1,3-dicarboxylic acid
• 5-Cyanoisophthalic Acid
• 5-Cyano-1,3-benzenedicarboxylic acid
• H2CyIPT
• YAA34113
• 5-cyanobenzene-1, 3-dicarboxylic acid
• 1,3-Benzenedicarboxylic acid, 5-cyano-
• 5-Cyano-1,3-benzenedicarboxylic acid, >=95%
• 23341-13-1
• SCHEMBL2511327
• DTXSID5066879
• AKOS028110932
• EINECS 245-594-4
• AS-63879
• NS00027403
• YKADUTAIRWMMFI-UHFFFAOYSA-N
• DB-413932
• +Expand

• MDL： MFCD16621431
• InChIKey： YKADUTAIRWMMFI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H5NO4/c10-4-5-1-6(8(11)12)3-7(2-5)9(13)14/h1-3H,(H,11,12)(H,13,14)
• SMILES： C(C1=CC(C(O)=O)=CC(C(O)=O)=C1)#N

Computed Properties

• Exact Mass: 191.02185
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 191.021858
• Heavy Atom Count: 14
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 98.4

Experimental Properties

• PSA: 98.39
• Refractive Index: 1.64
• Boiling Point: 454.6°C at 760 mmHg
• Melting Point: 248-252 °C
• Flash Point: 228.7°C
• Density: 1.57